Cas no 2408959-20-4 (3,3-Difluoropyrrolidin-2-imine hydrochloride)

• Product Name: 3,3-Difluoropyrrolidin-2-imine hydrochloride
• CAS No: 2408959-20-4
• MF: C₄H₇ClF₂N₂
• MW: 156.561586618423
• CID: 6265089
• PubChem ID: 165675454
• Update Time: 2025-05-23

3,3-Difluoropyrrolidin-2-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoropyrrolidin-2-imine hydrochloride
• EN300-7534927
• 2408959-20-4
• 3,3-Difluoropyrrolidin-2-imine hydrochloride

• Inchi： 1S/C4H6F2N2.ClH/c5-4(6)1-2-8-3(4)7;/h1-2H2,(H2,7,8);1H
• InChI Key： LYYBWPXVCDBJCY-UHFFFAOYSA-N
• SMILES： Cl.FC1(C(N)=NCC1)F

Computed Properties

• Exact Mass: 156.0265822g/mol
• Monoisotopic Mass: 156.0265822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.4Ų

Additional information on 3,3-Difluoropyrrolidin-2-imine hydrochloride

3,3-Difluoropyrrolidin-2-imine Hydrochloride: A Comprehensive Overview

3,3-Difluoropyrrolidin-2-imine hydrochloride (CAS No. 2408959-20-4) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural features and potential applications, has become a subject of extensive research in recent years. The molecule consists of a pyrrolidine ring substituted with two fluorine atoms at the 3-position and an imine group at the 2-position, along with a hydrochloride counterion. Its structure not only imparts interesting chemical properties but also positions it as a promising candidate for various therapeutic applications.

The synthesis of 3,3-difluoropyrrolidin-2-imine hydrochloride involves a series of well-defined chemical reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and acid-base neutralization to achieve this compound. Recent advancements in catalytic techniques have further streamlined its production, making it more accessible for large-scale studies. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for both laboratory and industrial applications.

One of the most compelling aspects of 3,3-difluoropyrrolidin-2-imine hydrochloride is its pharmacological profile. Studies have demonstrated that this compound exhibits potent activity against several disease models, including neurodegenerative disorders and certain types of cancer. For instance, research published in *Nature Communications* highlighted its ability to modulate key signaling pathways involved in Alzheimer's disease progression. Additionally, preclinical trials have shown promising results in inhibiting tumor growth in murine models of breast cancer.

The fluorine atoms at the 3-position play a crucial role in the compound's bioactivity. Fluorination is known to enhance drug-like properties such as lipophilicity and metabolic stability. In the case of 3,3-difluoropyrrolidin-2-imine hydrochloride, this substitution not only improves its pharmacokinetic profile but also confers selectivity towards specific molecular targets. This dual functionality makes it an attractive lead compound for drug discovery programs.

Another area where 3,3-difluoropyrrolidin-2-imine hydrochloride has shown potential is in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its application as a component in light-emitting diodes (LEDs) and photovoltaic cells, where it demonstrates enhanced charge transport characteristics.

In terms of safety and toxicity profiles, 3,3-difluoropyrrolidin-2-imine hydrochloride has undergone rigorous evaluation. Acute and chronic toxicity studies in experimental animals have revealed minimal adverse effects at therapeutic doses. However, further long-term studies are required to fully understand its safety profile for human use.

The commercialization of 3,3-difluoropyrrolidin-2-imine hydrochloride is currently being explored by several pharmaceutical and chemical companies. Its scalability from laboratory synthesis to industrial production has been successfully demonstrated, paving the way for its potential entry into clinical trials. The compound's versatility across multiple therapeutic areas underscores its value as a multi-target drug candidate.

In conclusion, 3,3-difluoropyrrolidin-2-imine hydrochloride (CAS No. 2408959-20-4) represents a significant advancement in chemical innovation with broad implications for medicine and materials science. As research continues to uncover its full potential, this compound stands at the forefront of scientific exploration and application.